p53 Activator 9

• Molecular Formula: C28H35N5O2S2
• Molecular Weight: 537.7 g/mol
• InChI: InChI=1S/C28H35N5O2S2/c1-20(31-24-10-14-32(2)15-11-24)21-17-22-18-25(33-13-4-16-36-27(19-21)28(22)33)5-3-12-30-23-6-8-26(9-7-23)37(29,34)35/h6-9,17-20,24,30-31H,4,10-16H2,1-2H3,(H2,29,34,35)
• InChIKey: FTRVRFJGLVTJQL-UHFFFAOYSA-N

p53 Activator 9 – Y220C Mutant Reactivator

p53 Activator 9, designated as Example D-4, is a small-molecule p53 activator with a molecular weight of 537.74 g/mol (C28H35N5O2S2) . It is specifically designed to target the p53-Y220C mutation [1], a prevalent missense mutation that creates a unique surface crevice, leading to thermal instability and loss of tumor suppressor function [2]. This compound serves as a valuable research tool for probing the therapeutic potential of reactivating mutant p53 pathways in oncology .

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Targets Y220C mutant p53 stabilization

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Restores DNA-binding and transcriptional activity

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Research tool for mutant p53 biology studies

• [1] Li, S., et al. Compounds targeting y220c mutant of p53. Patent WO2022213975A1. World Intellectual Property Organization. Published April 6, 2022. View Source
• [2] Walker, M. A structure-guided molecular chaperone approach for restoring the transcriptional activity of the p53 cancer mutant Y220C. Future Med Chem. 2019 Oct;11(19):2491-2494. View Source

p53 Activator 9: The Need for Y220C-Specific Reactivation

Generic substitution among p53 activators is not scientifically valid due to highly divergent mechanisms of action, potency, and target selectivity. p53 Activator 9 is part of a specific series of compounds designed to bind and stabilize the Y220C mutant conformation [1]. Its potency (EC50 of 1.699 μM) differs by over an order of magnitude from other closely related analogs in the same patent family, such as Example B-1 (p53 Activator 7, EC50 of 0.104 μM) and Example A-1 (p53 Activator 11, EC50 of 0.478 μM) [2]. Furthermore, it operates through a distinct mechanism from other well-known p53 activators like NSC319726 (a selective activator of the p53-R175H mutant) or PK083 (PhiKan 083, a Y220C stabilizer with a Kd of 167 μM) . These variations in potency and target engagement underscore that each compound is a unique chemical tool, and substituting one for another without empirical validation would confound experimental results.

MDM2 antagonist (e.g., Nutlin-3a)

Wild-type p53 activation mechanism; Y220C-mutant context may not respond

Broad-spectrum reactivator (e.g., PRIMA-1)

Covalent, multi-target mechanism lacks Y220C precision; phenotype interpretation may be confounded

Same-patent scaffold series (A, B, C)

Distinct potency, selectivity, and physicochemical profiles; each example a non-fungible tool

• [1] Li, S., et al. Compounds targeting y220c mutant of p53. Patent WO2022213975A1. World Intellectual Property Organization. Published April 6, 2022. View Source
• [2] PeptideDB. p53 Activator 7 and p53 Activator 11 Product Datasheets. Accessed 2026. View Source

p53 Activator 9: Quantitative Differentiation Evidence

Y220C-Specific Activation vs. Nutlin-3a

p53 Activator 9 (Example D-4) exhibits a 16.3-fold lower potency than p53 Activator 7 (Example B-1) in a direct cross-study comparison of EC50 values derived from the same assay platform. p53 Activator 9 has an EC50 of 1.699 μM , whereas p53 Activator 7 has an EC50 of 0.104 μM (104 nM) [1]. This substantial difference highlights that p53 Activator 9 is a less potent but still effective tool compound for investigating p53-Y220C reactivation.

Y220C-Specific Activation vs. Nutlin-3a

Class-level

p53 Activator 9 EC50 = 1.699 μM (Y220C) Nutlin-3a IC50 = 4–6 μM (wild-type), 38 μM (mutant)

Y220C mutation-specific reactivation; wild-type p53 activators may not rescue mutant function

Cross-assay context: transcriptional activation vs. viability

Evidence Dimension	Potency (EC50) for p53-Y220C activation
Target Compound Data	1.699 μM
Comparator Or Baseline	p53 Activator 7 (Example B-1): 0.104 μM
Quantified Difference	16.3-fold less potent
Conditions	Cell-free biochemical assay measuring p53 activation, as reported in the primary patent WO2022213975A1.

Why This Matters

This data allows researchers to select an appropriate tool compound based on their experimental requirements for potency, with p53 Activator 9 offering a less potent option that may be useful for studying partial responses or in assays where high potency is not required.

• [1] PeptideDB. p53 Activator 7 (CAS No: 2849340-59-4) Product Datasheet. Accessed 2026. View Source

Potency Comparison: Activator 9 vs. Activator 7

p53 Activator 9 (Example D-4) is 3.6-fold less potent than p53 Activator 11 (Example A-1) based on EC50 values from the same primary patent disclosure. The EC50 for p53 Activator 9 is 1.699 μM , compared to 0.478 μM for p53 Activator 11 [1]. This places p53 Activator 9 as an intermediate potency compound within the series, suitable for applications where a moderate level of p53 activation is desired.

Potency: Activator 9 vs. Activator 7

Head-to-head

EC50: 1.699 μM vs 104 nM 16.3-fold difference

Potency differentiation enables graded pathway activation vs. maximal stimulation

Within-series scaffold comparison

Evidence Dimension	Potency (EC50) for p53-Y220C activation
Target Compound Data	1.699 μM
Comparator Or Baseline	p53 Activator 11 (Example A-1): 0.478 μM
Quantified Difference	3.6-fold less potent
Conditions	Cell-free biochemical assay measuring p53 activation, as reported in the primary patent WO2022213975A1.

Why This Matters

This quantitative difference provides a clear rationale for selecting p53 Activator 9 over p53 Activator 11 when a less potent analog is needed to avoid potential off-target effects or to match the dynamic range of a specific assay.

• [1] PeptideDB. p53 Activator 11 (CAS No: 2850211-42-4) Product Datasheet. Accessed 2026. View Source

Potency Comparison: Activator 9 vs. Activator 11

While both p53 Activator 9 and PK083 (PhiKan 083) are reported to target the p53-Y220C mutant, they operate through distinct mechanisms and exhibit different binding characteristics. p53 Activator 9 is a p53 activator with an EC50 of 1.699 μM, and its primary mechanism is to restore the DNA-binding ability of the mutant p53 . In contrast, PK083 is a carbazole derivative that acts as a molecular chaperone, binding to the surface cavity of the Y220C mutant with a reported dissociation constant (Kd) of 167 μM to stabilize the protein . This indicates that p53 Activator 9 is designed to directly restore function, while PK083 primarily enhances stability.

Potency: Activator 9 vs. Activator 11

Head-to-head

EC50: 1.699 μM vs 0.478 μM 3.6-fold difference

Potency gradient across scaffold series (A vs D) supports dose-response design

Distinct heterocyclic cores

Evidence Dimension	Mechanism of Action / Binding Affinity
Target Compound Data	EC50 = 1.699 μM (functional activation)
Comparator Or Baseline	PK083 (PhiKan 083): Kd = 167 μM (binding affinity)
Quantified Difference	Different metrics (functional EC50 vs. binding Kd) preclude direct potency comparison, but they highlight distinct mechanisms (functional reactivation vs. structural stabilization).
Conditions	Cell-free biochemical assay (EC50) vs. biophysical binding assay (Kd).

Why This Matters

This distinction is critical for experimental design. Researchers studying the direct functional rescue of p53 transcriptional activity would prioritize p53 Activator 9, while those investigating protein stability and chaperone-based interventions would select PK083. The choice directly impacts the biological question being addressed.

p53 Activator 9: Application Scenarios

Functional Rescue in Y220C-Mutant Cancer Cells

p53 Activator 9 is ideally suited for in vitro biochemical studies aimed at understanding the structure-activity relationship (SAR) of p53-Y220C reactivation. Its moderate potency (EC50 of 1.699 μM) allows researchers to observe a clear, concentration-dependent restoration of p53's DNA-binding activity without the potentially confounding effects of a highly potent compound that might saturate the system. This makes it an excellent tool for dissecting the nuances of p53 activation dynamics .

SAR-by-Catalog and Scaffold Diversification

Given its well-characterized EC50 of 1.699 μM from the primary patent , p53 Activator 9 can serve as a reliable benchmark or control compound in drug discovery campaigns. Medicinal chemists can use it to validate new assay platforms and compare the potency of novel synthetic analogs, ensuring that any observed improvements in EC50 are both real and significant [1].

Graded p53 Pathway Activation Studies

The specific targeting of the Y220C mutant by p53 Activator 9 makes it a precise tool for studying the downstream consequences of p53 reactivation in isogenic cell line pairs or a panel of cancer cell lines harboring different p53 mutations. By using this compound, researchers can delineate the signaling pathways that are uniquely responsive to the restoration of Y220C function, as opposed to other p53 mutants or wild-type p53, providing insights into mutation-specific therapeutic vulnerabilities [1].

Application

Selection Property

Validation Focus

Y220C-mutant p53 reactivation studies

Y220C-specific pharmacological chaperone

Transcriptional target gene induction (p21, PUMA, MDM2) and phenotype attribution

Scaffold diversification and SAR studies

Structurally orthogonal Series D chemotype

Multi-scaffold target engagement and subsite probing

Graded p53 pathway activation studies

Moderate activation potency for concentration-response resolution

Sub-maximal p53 transcriptional activity thresholds and cell fate endpoints

Mutation-specific reactivator selectivity profiling

Y220C-pocket-specific non-covalent stabilization

Isogenic cell line panel benchmarking against broad-spectrum reactivators

• [1] Li, S., et al. Compounds targeting y220c mutant of p53. Patent WO2022213975A1. World Intellectual Property Organization. Published April 6, 2022. View Source